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Compound of Interest

Compound Name: 4-Chloro-3-isopropylphenol
Cat. No.: B8648954
Get Quote

Executive Summary

4-Chloro-3-isopropylphenol (C-3-IP) is a halogenated phenolic compound structurally
analogous to the antimicrobial agents chlorocresol (PCMC) and chloroxylenol (PCMX). Its
environmental persistence is governed by the stability of the chlorine-carbon bond and the
steric hindrance of the isopropyl group. While resistant to hydrolysis, C-3-IP is susceptible to
photolysis and microbial degradation. Biodegradation proceeds primarily via reductive
dehalogenation (anaerobic) or ring hydroxylation followed by cleavage (aerobic), often
requiring acclimated microbial consortia due to its inherent cytotoxicity.

Physicochemical Profile & Environmental
Partitioning

Understanding the physical properties of C-3-IP is prerequisite to predicting its fate. The
presence of the isopropyl group increases lipophilicity compared to methyl-substituted
chlorophenols, enhancing sorption to soil and sediment.
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Table 1: Physicochemical Properties (Experimental &

Predicted)
Property Value (Approx.) Environmental Implication
CAS Number 14200-19-2 Unique Ildentifier
Molecular Weight 170.64 g/mol Transport kinetics
N Limited mobility in pure water;
Water Solubility <1g/L (Est.) ] ] ]
higher in organic solvents.
High potential for
Log Kow 35-40 bioaccumulation and sorption
to organic matter.
Exists primarily as a neutral
pKa ~9.4 species at environmental pH
(6-8).
Volatilization from water is
Vapor Pressure Low driven by Henry’s Law but

limited by H-bonding.

Environmental Fate Mechanisms

The fate of C-3-IP is dictated by three primary mechanisms: Sorption, Photolysis, and
Biodegradation. Hydrolysis is negligible due to the stability of the aryl-chloride bond.

Sorption and Mobility

Due to its high Log Kow (>3.5), C-3-IP exhibits strong sorption to soil organic carbon.
e Mechanism: Hydrophobic partitioning and hydrogen bonding with soil humic acids.

e Impact: Reduced bioavailability for microbial degradation in aged soils; retardation in
groundwater aquifers.

Photolysis

Direct photolysis is a significant abiotic degradation pathway in surface waters.
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e Mechanism: Absorption of UV light (290-320 nm) leads to homolytic cleavage of the C-CI
bond.

e Products: Formation of 3-isopropylphenol and reactive radical intermediates, which may
polymerize or oxidize further.

Biodegradation Pathways

Biodegradation is the ultimate sink for C-3-IP. The metabolic pathway is inferred from structural
homologs (4-chloro-3-methylphenol and 2-isopropylphenol). The degradation is highly
dependent on redox conditions.

Aerobic Biodegradation

Under aerobic conditions, specialized bacteria (e.g., Pseudomonas, Sphingomonas, Thauera)
initiate attack via oxygenases.

o Pathway A: Modified Ortho-Cleavage (Chlorocatechol Pathway)

o Monohydroxylation: C-3-IP is converted to 4-chloro-3-isopropylcatechol by phenol
hydroxylase.

o Ring Cleavage: Catechol 1,2-dioxygenase cleaves the ring to form a chloromuconate
derivative.

o Dechlorination: Spontaneous elimination of chloride occurs during lactonization.
o Pathway B: Reductive Dehalogenation (Facultative)

o Some facultative aerobes (e.g., Thauera sp.) may first dechlorinate C-3-IP to 3-
isopropylphenol.

o 3-isopropylphenol is then degraded via meta-cleavage (yielding isobutyrate and pyruvate
analogs).

Anaerobic Biodegradation

In anoxic sediments, reductive dechlorination is the rate-limiting step.
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e Mechanism: The chlorine atom is replaced by hydrogen, mediated by reductive
dehalogenases.

e Sequence: 4-Chloro-3-isopropylphenol

3-Isopropylphenol
Benzoate derivatives
Ring Reduction

CHa4 + COa.

Visualization: Proposed Biodegradation Pathways

The following diagram illustrates the divergent pathways for C-3-IP degradation based on redox
potential.
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Figure 1: Divergent aerobic (oxidative) and anaerobic (reductive) biodegradation pathways for
4-Chloro-3-isopropylphenol.

Experimental Protocols for Fate Assessment

To validate the environmental fate of C-3-1P, researchers must employ rigorous testing
protocols. The high toxicity of chlorophenols requires specific adaptations to standard OECD
methods.

Biodegradability Testing (Adapted OECD 301F)
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Standard "Ready Biodegradability” tests may fail due to inoculum toxicity. The Manometric
Respirometry Test is recommended with a pre-exposure step.

Protocol Steps:

e Inoculum Preparation: Source activated sludge from a treatment plant handling industrial
wastewater. Wash and aerate for 24 hours to reduce endogenous respiration.

e Test Medium: Mineral salts medium (pH 7.4).

o Test Setup:

[¢]

Control: Inoculum only.

[e]

Reference: Sodium Benzoate (100 mg/L).

Test Item: C-3-IP at low concentration (10-20 mg/L) to prevent biocidal effects.

o

[¢]

Toxicity Control: C-3-IP (20 mg/L) + Sodium Benzoate (100 mg/L).
o Measurement: Monitor Oxygen Uptake (BOD) continuously for 28 days.

 Validation: Degradation >60% ThOD (Theoretical Oxygen Demand) within the 10-day
window indicates "Readily Biodegradable."

Metabolite Identification Workflow (LC-MS/MS)

Tracking the transient intermediates (e.g., chlorocatechols) requires high-sensitivity mass

spectrometry.

Workflow Diagram:

ki Acidify pH 2 SPE Extraction Elute MeOH _ | UPLC Separation Q-TOF MS/MS Metabolite ID
Supernatant (HLB Cartridge) "1 (c18 column) "1 (Negative Mode) (Mass Shift -34 Da for Dechlorination)

4

Click to download full resolution via product page

Figure 2: Analytical workflow for identifying C-3-IP degradation intermediates.
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Key Analytical Parameters:
« lonization: Electrospray lonization (ESI) in Negative Mode (Phenols ionize well as [M-H]-).
o Target Mass Shifts:
o Loss of CI: -34 Da (shift from parent to isopropylphenol).
o Addition of Oxygen: +16 Da (hydroxylation to catechol).
Toxicity and Inhibition Risks
C-3-IP acts as an uncoupler of oxidative phosphorylation.
o EC50 (Bacteria): Likely in the range of 5-10 mg/L (inferred from PCMC).

» Implication: In biological treatment plants, shock loads of C-3-IP can inhibit nitrification. Step-
feeding or dilution is required during waste treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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